Cas no 1369256-11-0 (5-(2-Fluoro-4-formylphenoxy)nicotinonitrile)

• Product name: 5-(2-Fluoro-4-formylphenoxy)nicotinonitrile
• CAS No: 1369256-11-0
• MF: C₁₃H₇FN₂O₂
• MW: 242.20528626442
• CID: 3167535
• PubChem ID: 84819783

5-(2-Fluoro-4-formylphenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL875569
• 1369256-11-0
• 5-(2-Fluoro-4-formylphenoxy)nicotinonitrile

• Inchi： InChI=1S/C13H7FN2O2/c14-12-4-9(8-17)1-2-13(12)18-11-3-10(5-15)6-16-7-11/h1-4,6-8H
• InChI Key： MKTIBTMPXRXZBN-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C=O)F)OC2=CN=CC(=C2)C#N

Computed Properties

• Exact Mass: 242.04915563Da
• Monoisotopic Mass: 242.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų
• XLogP3: 1.7